3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide

• IUPAC Name: 3-[acetyl(benzyl)amino]-N-(1-cyanocyclobutyl)propanamide
• InChI: InChI=1S/C17H21N3O2/c1-14(21)20(12-15-6-3-2-4-7-15)11-8-16(22)19-17(13-18)9-5-10-17/h2-4,6-7H,5,8-12H2,1H3,(H,19,22)
• InChI Key: NAQPENYLZCAHRL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CCC(=O)NC1(CCC1)C#N)CC2=CC=CC=C2
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide, also known as BZAP, is a synthetic compound that has gained significant attention in the field of biomedical research. It belongs to the class of amide compounds and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide is not fully understood. However, it is believed to exert its effects by modulating the activity of certain enzymes and receptors in the body. 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide has also been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a role in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide has also been found to reduce the levels of oxidative stress in the body. In addition, 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide is its potential therapeutic applications in various fields of biomedical research. 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide has been found to exhibit a range of beneficial effects, including anti-inflammatory, analgesic, and anti-cancer properties. However, one of the limitations of 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide. One area of research could focus on the development of more effective synthesis methods for 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide. Another area of research could focus on the identification of the specific receptors and enzymes that are targeted by 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide. Additionally, further studies could be conducted to investigate the potential use of 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide in the treatment of other diseases, such as diabetes and cardiovascular disease.
Conclusion:
In conclusion, 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide is a synthetic compound that has gained significant attention in the field of biomedical research. It has been found to exhibit a range of beneficial effects, including anti-inflammatory, analgesic, and anti-cancer properties. 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide has also been studied for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease. Further studies are needed to fully understand the mechanism of action of 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide involves the reaction of N-benzylacetamide with 1-cyanocyclobutane carboxylic acid, followed by the addition of propanoyl chloride. The reaction yields 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide as a white solid, which can be purified using column chromatography. The purity of the compound can be confirmed using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide has been studied for its potential therapeutic applications in various fields of biomedical research. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. 3-(N-benzylacetamido)-N-(1-cyanocyclobutyl)propanamide has also been studied for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease.